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Abstract

This technical guide provides a comprehensive analysis of 2-Methyl-4-(2-
propoxyethoxy)aniline, a substituted aniline derivative of interest in synthetic organic
chemistry. While specific literature on this exact molecule is sparse, this document extrapolates
its core physicochemical properties, potential synthetic routes, and safety considerations based
on well-established principles of organic chemistry and data from structurally analogous
compounds. The central focus is to provide researchers and drug development professionals
with a robust framework for understanding and utilizing this molecule as a versatile chemical
intermediate. We will delve into its molecular characteristics, propose logical synthetic
pathways, and outline the necessary analytical and safety protocols for its handling and
characterization.
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Core Molecular Attributes

2-Methyl-4-(2-propoxyethoxy)aniline belongs to the class of alkoxy-substituted anilines. The
fundamental structure consists of an aniline core, which is an amino group (-NHz) attached to a
benzene ring.[1] This core is further functionalized with a methyl group (-CHs) at the ortho
position (C2) and a 2-propoxyethoxy group (-O-CH2-CH2-O-CH2-CH2-CHs) at the para position
(C4) relative to the amino group.

Chemical Structure and Formula
o |[UPAC Name: 2-Methyl-4-(2-propoxyethoxy)aniline

e Chemical Formula; C12H1sNO2

The structure combines the aromatic amine functionality of aniline with an ether linkage, which
can influence its solubility, reactivity, and potential biological interactions.

Molecular Weight Calculation

The molecular weight is a critical parameter for any chemical synthesis and characterization. It
is calculated based on the atomic weights of the constituent elements in the molecular formula
(C12H19NO2).

Carbon (C): 12 atoms x 12.011 g/mol = 144.132 g/mol

Hydrogen (H): 19 atoms x 1.008 g/mol = 19.152 g/mol

Nitrogen (N): 1 atom x 14.007 g/mol = 14.007 g/mol

Oxygen (O): 2 atoms x 15.999 g/mol = 31.998 g/mol

Molecular Weight = 209.289 g/mol

Physicochemical Properties (Predicted)

Direct experimental data for 2-Methyl-4-(2-propoxyethoxy)aniline is not readily available.
However, we can predict its properties based on the behavior of similar substituted anilines.[2]

[3]
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Property

Predicted Value /
Characteristic

Rationale

Appearance

Colorless to pale yellow liquid

Aniline and its simple alkoxy
derivatives are typically liquids

at room temperature.[1]

Boiling Point

> 200 °C

The relatively high molecular
weight and potential for
hydrogen bonding would
suggest a high boiling point.

Solubility

Slightly soluble in water,

soluble in organic solvents

The ether chain enhances
lipophilicity, while the amine
group provides some capacity
for hydrogen bonding with

water.[1]

pKa

~4.5-5.0

The amino group of aniline is
weakly basic. The methyl
group is weakly electron-
donating, while the alkoxy
group has a mild electron-
donating effect through
resonance, which might slightly
increase basicity compared to

unsubstituted aniline.[4][5]

Synthesis and Reaction Chemistry

The synthesis of alkoxy-substituted anilines typically involves multi-step processes that often

include nitration, etherification, and reduction of a nitro group.[6]

Proposed Synthetic Pathway

A logical and efficient synthetic route to 2-Methyl-4-(2-propoxyethoxy)aniline would likely

start from a readily available precursor like 4-amino-3-methylphenol. This approach allows for

the sequential introduction of the functional groups.
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Caption: Proposed synthetic workflow for 2-Methyl-4-(2-propoxyethoxy)aniline.

Experimental Protocol: A Representative Synthesis

The following protocol is a generalized procedure based on standard organic synthesis
techniques for similar molecules.[7]

Step 1: Protection of the Amine
o Dissolve 4-amino-3-methylphenol in a suitable solvent (e.g., dichloromethane).
e Add a base (e.g., triethylamine or pyridine) to scavenge the acid byproduct.

o Slowly add acetic anhydride at 0°C and then allow the reaction to warm to room
temperature.

» Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is
consumed.
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o Work up the reaction by washing with water and brine, then dry the organic layer and
concentrate to obtain N-(4-hydroxy-2-methylphenyl)acetamide.

Step 2: Williamson Ether Synthesis

Dissolve the protected aniline from Step 1 in an anhydrous polar aprotic solvent (e.g., DMF
or THF).

e Add a strong base, such as sodium hydride (NaH), at 0°C to deprotonate the phenol.
o Slowly add 1-bromo-2-propoxyethane (or a similar alkylating agent).

» Allow the reaction to stir at room temperature or with gentle heating until completion
(monitored by TLC).

e Quench the reaction carefully with water and extract the product with an organic solvent.

» Purify the crude product, N-(2-methyl-4-(2-propoxyethoxy)phenyl)acetamide, by column
chromatography.

Step 3: Deprotection of the Amine

o Reflux the purified acetamide from Step 2 in an aqueous acidic or basic solution (e.g., HCI or
NaOH).

e Monitor the hydrolysis by TLC.

o Once complete, neutralize the reaction mixture and extract the final product, 2-Methyl-4-(2-
propoxyethoxy)aniline, with an organic solvent.

e Wash, dry, and concentrate the organic layers. The final product may be purified by
distillation under reduced pressure or column chromatography.

Analytical Characterization

To confirm the identity and purity of the synthesized 2-Methyl-4-(2-propoxyethoxy)aniline, a
suite of analytical techniques should be employed.
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Technique Expected Observations

- Aromatic protons (3H) in the 6.5-7.5 ppm

region.- Alkoxy and propoxy chain protons (11H)
1H NMR in the 1.0-4.5 ppm region.- Methyl group protons

(3H) as a singlet around 2.0-2.5 ppm.- Amine

protons (2H) as a broad singlet.

- Aromatic carbons in the 110-150 ppm range.-
13C NMR Alkoxy and propoxy carbons in the 15-70 ppm
range.- Methyl carbon around 15-20 ppm.

- N-H stretching of the primary amine as two
bands in the 3300-3500 cm~1 region.- C-O

IR Spectroscopy stretching of the ether at 1050-1150 cm™1.-
Aromatic C=C stretching in the 1450-1600 cm~!
region.[3]

M Spect . - Amolecular ion peak (M+) corresponding to
ass Spectrometr
P Y the calculated molecular weight (m/z = 209.29).

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 2-Methyl-4-(2-propoxyethoxy)aniline
is not available, the safety precautions should be based on the hazards associated with aniline
and its derivatives. Aniline itself is toxic and can be absorbed through the skin.[1]

General Safety Precautions

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.

o Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of
vapors.

e Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately
with plenty of water.
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+ Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

oxidizing agents.

Handling Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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